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Compound of Interest

Compound Name: Retinol, acetate

Cat. No.: B7790764

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of retinol acetate, a key synthetic derivative
of vitamin A. The document details its chemical properties, analytical quantification, and its
mechanism of action through the retinoid signaling pathway. Experimental protocols from
seminal research are provided to offer practical insights for laboratory applications.

Core Properties of Retinol Acetate

Retinol acetate, the acetate ester of retinol, is a fat-soluble compound widely used in dietary
supplements, fortified foods, and cosmetic applications due to its enhanced stability compared
to retinol. Its biological activity is primarily exerted after its conversion to retinoic acid within the
body.

Property Value Reference

CAS Number 127-47-9 --INVALID-LINK--
Molecular Formula C22H3202 --INVALID-LINK--
Molecular Weight 328.49 g/mol --INVALID-LINK--

The Retinoid Signaling Pathway: Mechanism of
Action
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Retinol acetate itself is not the primary bioactive molecule. Upon absorption, it is hydrolyzed to
retinol, which is then oxidized in a two-step process to its active form, all-trans-retinoic acid
(ATRA).[1][2][3] ATRA is the key ligand that modulates gene expression by binding to nuclear
receptors.

The canonical retinoid signaling pathway begins with the transport of retinol into the cell.
Intracellularly, retinol is reversibly oxidized to retinaldehyde, which is then irreversibly oxidized
to ATRA.[2] ATRA is transported into the nucleus where it binds to the Retinoic Acid Receptor
(RAR), which is heterodimerized with the Retinoid X Receptor (RXR). This ligand-receptor
complex then binds to specific DNA sequences known as Retinoic Acid Response Elements
(RARES) in the promoter regions of target genes, thereby regulating their transcription.[3][4][5]
This regulation of gene expression underlies the profound effects of retinoids on cellular
processes such as proliferation, differentiation, and apoptosis.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Retinol and retinyl esters: biochemistry and physiology: Thematic Review Series: Fat-
Soluble Vitamins: Vitamin A - PMC [pmc.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3679378/
https://en.wikipedia.org/wiki/Vitamin_A
https://pmc.ncbi.nlm.nih.gov/articles/PMC3931982/
https://en.wikipedia.org/wiki/Vitamin_A
https://pmc.ncbi.nlm.nih.gov/articles/PMC3931982/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3849227/
https://pubmed.ncbi.nlm.nih.gov/23973942/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3849227/
https://pubmed.ncbi.nlm.nih.gov/23973942/
https://www.benchchem.com/product/b7790764?utm_src=pdf-body-img
https://www.benchchem.com/product/b7790764?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3679378/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3679378/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7790764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

2. Vitamin A - Wikipedia [en.wikipedia.org]

3. Retinoic Acid Actions Through Mammalian Nuclear Receptors - PMC
[pmc.ncbi.nlm.nih.gov]

e 4. Retinoids induce stem cell differentiation via epigenetic changes - PMC
[pmc.ncbi.nlm.nih.gov]

» 5. Retinoids induce stem cell differentiation via epigenetic changes - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Retinol Acetate: A Technical Guide to its Properties,
Analysis, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7790764#cas-number-and-molecular-weight-of-
retinol-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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